Cas no 1049157-75-6 (3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid)

• Product Name: 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid
• CAS No: 1049157-75-6
• MF: C₁₁H₈ClNO₅
• MW: 269.637922286987
• CID: 4678851
• Update Time: 2025-09-27

3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid
• 3-(3-Carboxyacrylamido)-4-chlorobenzoic acid
• STL388016
• 3-{[(2E)-3-carboxyprop-2-enoyl]amino}-4-chlorobenzoic acid
• benzoic acid, 3-[[(2E)-3-carboxy-1-oxo-2-propenyl]amino]-4-chloro-
• 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid

• Inchi： 1S/C11H8ClNO5/c12-7-2-1-6(11(17)18)5-8(7)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)(H,17,18)/b4-3+
• InChI Key： KVMFXHRQSIDONN-ONEGZZNKSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 269.009
• Monoisotopic Mass: 269.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid

Introduction to 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid (CAS No. 1049157-75-6)

3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid, identified by the chemical compound code CAS No. 1049157-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a benzoic acid backbone with functional groups such as a carboxyacryloyl moiety and an amino group at the 3-position, along with a chloro substituent at the 4-position, exhibits unique chemical and biological properties that make it a promising candidate for various applications.

The structure of 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the carboxyacryloyl group introduces a reactive site that can participate in various chemical transformations, including condensation reactions with amines or alcohols, which is crucial for drug synthesis. Meanwhile, the amino group at the 3-position allows for further functionalization, enabling the attachment of additional pharmacophores or biomolecules. The chloro substituent at the 4-position enhances the lipophilicity of the molecule, improving its membrane permeability and potential bioavailability.

In recent years, there has been growing interest in benzoic acid derivatives due to their versatile biological activities. These compounds have been explored for their potential in treating a range of diseases, including inflammatory disorders, cancer, and infectious diseases. The specific arrangement of functional groups in 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid makes it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role in drug discovery and development. Researchers have leveraged its unique structure to design molecules that can modulate key biological pathways. For instance, studies have shown that derivatives of benzoic acid can inhibit enzymes involved in inflammation and oxidative stress, making them promising candidates for anti-inflammatory drugs. The carboxyacryloyl group, in particular, has been found to be highly effective in forming stable complexes with biological targets, enhancing drug efficacy.

The pharmacokinetic properties of 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid are also worth examining. The combination of hydrophilic and lipophilic regions in its structure allows it to traverse biological membranes efficiently while maintaining stability in aqueous environments. This balance is critical for achieving optimal drug delivery and minimizing side effects. Additionally, the compound's stability under various physiological conditions makes it suitable for long-term therapeutic use.

Recent advancements in computational chemistry have further enhanced our understanding of how 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid interacts with biological systems. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates based on their structural features. These simulations have revealed that small modifications to the molecule can significantly alter its biological activity, providing valuable insights for medicinal chemists.

In the context of neurological disorders, this compound has shown promise as a potential therapeutic agent. Research indicates that benzoic acid derivatives can cross the blood-brain barrier and interact with neurotransmitter receptors, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The specific functional groups in 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid may enhance its ability to modulate neuronal activity and protect against neurodegeneration.

The field of antimicrobial agents has also benefited from the exploration of benzoic acid derivatives. Given the rise of antibiotic-resistant bacteria, there is an urgent need for novel antimicrobial compounds. Studies have demonstrated that certain derivatives of benzoic acid can inhibit bacterial growth by disrupting essential cellular processes. The reactivity of the carboxyacryloyl group allows for the design of molecules that can target bacterial enzymes or cell wall components effectively.

Furthermore, environmental scientists have been investigating the potential applications of this compound in biodegradable materials and sustainable chemistry. The structural versatility of benzoic acid derivatives makes them suitable for developing eco-friendly polymers and coatings that degrade into non-toxic products under natural conditions. This aligns with global efforts to reduce environmental impact while maintaining industrial efficiency.

The synthesis of 3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to introduce specific functional groups into the molecule efficiently. These methods not only improve production scalability but also allow for rapid modification of the compound's structure to optimize its biological activity.

In conclusion,3-(3-Carboxyacryloyl)amino-4-chlorobenzoic acid (CAS No. 1049157-75-6) represents a significant advancement in pharmaceutical chemistry and biomedicine. Its unique structural features enable it to interact with biological targets in diverse ways, making it a versatile tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound,its importance is likely to grow, driving further innovation in medicinal chemistry and biotechnology.